Cas no 77314-51-3 (2-(Isopropylamino)isonicotinic acid)

• Product Name: 2-(Isopropylamino)isonicotinic acid
• CAS No: 77314-51-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD11131982
• CID: 1077888
• PubChem ID: 13500881
• Update Time: 2025-04-20

2-(Isopropylamino)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Isopropylamino)isonicotinic acid
• 2-(propan-2-ylamino)pyridine-4-carboxylic acid
• 2-(isopropylamino)pyridine-4-carboxylic acid
• AG-L-24390
• AGN-PC-00MTG5
• CTK5E4260
• KB-224120
• MolPort-004-366-853
• SCHEMBL11341910
• MFCD11131982
• DTXSID80542337
• 2-(ISOPROPYLAMINO)ISONICOTINICACID
• CS-0119847
• SB53920
• FT-0681513
• 77314-51-3
• F17991
• AKOS000213700
• 2-[(1-Methylethyl)amino]-4-pyridinecarboxylic acid
• CDA31451
• 4-Pyridinecarboxylic acid, 2-[(1-methylethyl)amino]-
• BB 0262881
• 2-[(Propan-2-yl)amino]pyridine-4-carboxylic acid
• DB-312873

• MDL： MFCD11131982
• Inchi： 1S/C9H12N2O2/c1-6(2)11-8-5-7(9(12)13)3-4-10-8/h3-6H,1-2H3,(H,10,11)(H,12,13)
• InChI Key： RDXOHTUCDYEDPE-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)NC(C)C)=O

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.22000
• LogP: 1.67310

2-(Isopropylamino)isonicotinic acid Security Information

• HazardClass：IRRITANT